Cas no 1025033-49-1 (N-[1-(benzenesulfonyl)-2-[4-(4-methylbenzoyl)piperazin-1-yl]-2-oxoethyl]furan-2-carboxamide)

• Product Name: N-[1-(benzenesulfonyl)-2-[4-(4-methylbenzoyl)piperazin-1-yl]-2-oxoethyl]furan-2-carboxamide
• CAS No: 1025033-49-1
• MF: C₂₅H₂₅N₃O₆S
• MW: 495.547505140305
• CID: 5383339
• Update Time: 2025-06-16

N-[1-(benzenesulfonyl)-2-[4-(4-methylbenzoyl)piperazin-1-yl]-2-oxoethyl]furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[4-(4-Methylbenzoyl)-1-piperazinyl]-2-oxo-1-(phenylsulfonyl)ethyl]-2-furancarboxamide
• N-[1-(benzenesulfonyl)-2-[4-(4-methylbenzoyl)piperazin-1-yl]-2-oxoethyl]furan-2-carboxamide

• Inchi： 1S/C25H25N3O6S/c1-18-9-11-19(12-10-18)24(30)27-13-15-28(16-14-27)25(31)23(26-22(29)21-8-5-17-34-21)35(32,33)20-6-3-2-4-7-20/h2-12,17,23H,13-16H2,1H3,(H,26,29)
• InChI Key： NFSJETXRDZXKDU-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NC(S(C1=CC=CC=C1)(=O)=O)C(N1CCN(C(=O)C2=CC=C(C)C=C2)CC1)=O)=O

Experimental Properties

• Density: 1.349±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 814.8±65.0 °C(Predicted)
• pka: 10.86±0.46(Predicted)

Additional information on N-[1-(benzenesulfonyl)-2-[4-(4-methylbenzoyl)piperazin-1-yl]-2-oxoethyl]furan-2-carboxamide

Introduction to N-[1-(benzenesulfonyl)-2-[4-(4-methylbenzoyl)piperazin-1-yl]-2-oxoethyl]furan-2-carboxamide (CAS No. 1025033-49-1)

N-[1-(benzenesulfonyl)-2-[4-(4-methylbenzoyl)piperazin-1-yl]-2-oxoethyl]furan-2-carboxamide, identified by its CAS number 1025033-49-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of functional groups such as the benzenesulfonyl and 4-methylbenzoyl moieties, combined with the piperazine ring, suggests a multifaceted chemical profile that may contribute to its biological activity.

The compound's structure incorporates a furan ring, which is a common motif in biologically active molecules due to its ability to interact with biological targets in a specific manner. The furan-2-carboxamide moiety further enhances its potential as a pharmacophore, providing a site for hydrogen bonding and other non-covalent interactions with biological receptors. These features make N-[1-(benzenesulfonyl)-2-[4-(4-methylbenzoyl)piperazin-1-yl]-2-oxoethyl]furan-2-carboxamide a promising candidate for further investigation in drug discovery.

In recent years, there has been growing interest in the development of molecules that can modulate neurotransmitter systems, particularly those involving piperazine derivatives. Piperazine-based compounds have shown promise in treating various neurological and psychiatric disorders due to their ability to interact with serotonin and dopamine receptors. The incorporation of the piperazin-1-yl group in N-[1-(benzenesulfonyl)-2-[4-(4-methylbenzoyl)piperazin-1-yl]-2-oxoethyl]furan-2-carboxamide suggests that it may have similar effects, potentially making it useful in the treatment of conditions such as depression, anxiety, and cognitive disorders.

The benzenesulfonyl group is another key feature of this compound that contributes to its potential biological activity. Sulfonyl groups are known to enhance binding affinity and selectivity when interacting with biological targets. This moiety can form strong hydrogen bonds and participate in hydrophobic interactions, making it an attractive component for drug design. Additionally, the presence of the 4-methylbenzoyl group may further modulate the compound's pharmacokinetic properties, influencing its absorption, distribution, metabolism, and excretion.

The synthesis of N-[1-(benzenesulfonyl)-2-[4-(4-methylbenzoyl)piperazin-1-yl]-2-oxoethyl]furan-2-carboxamide involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the furan ring through condensation reactions with appropriate precursors is a critical step in establishing the core structure of the molecule. Subsequent functionalization with the benzenesulfonyl, 4-methylbenzoyl, and piperazine groups requires careful optimization to ensure high yield and purity.

The biological evaluation of this compound has been a focus of recent research efforts. In vitro studies have demonstrated that N-[1-(

The pharmacological profile of N-[1-(

In conclusion, N-[1-(